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  3. (2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid
(2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid (2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid
Brand Name: Vulcanchem
CAS No.: 130369-71-0
VCID: VC21148402
InChI: InChI=1S/C20H25N5O8S/c21-4-3-9-6-24-17-13(5-12(26)18(30)16(9)17)34-8-11(23)19(31)25(7-15(28)29)14(27)2-1-10(22)20(32)33/h5-6,10-11,24H,1-4,7-8,21-23H2,(H,28,29)(H,32,33)/t10-,11-/m0/s1
SMILES: C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N
Molecular Formula: C20H25N5O8S
Molecular Weight: 495.5 g/mol

(2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid

CAS No.: 130369-71-0

Cat. No.: VC21148402

Molecular Formula: C20H25N5O8S

Molecular Weight: 495.5 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid - 130369-71-0

Specification

CAS No. 130369-71-0
Molecular Formula C20H25N5O8S
Molecular Weight 495.5 g/mol
IUPAC Name (2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C20H25N5O8S/c21-4-3-9-6-24-17-13(5-12(26)18(30)16(9)17)34-8-11(23)19(31)25(7-15(28)29)14(27)2-1-10(22)20(32)33/h5-6,10-11,24H,1-4,7-8,21-23H2,(H,28,29)(H,32,33)/t10-,11-/m0/s1
Standard InChI Key ZYRJKUTVLGXJQA-QWRGUYRKSA-N
Isomeric SMILES C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SC[C@@H](C(=O)N(CC(=O)O)C(=O)CC[C@@H](C(=O)O)N)N
SMILES C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N
Canonical SMILES C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N

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